1-[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine hydrochloride

• CAS No.: 2639448-02-3
• Molecular Formula: C5H7ClF3N3
• Molecular Weight: 201.58 g/mol
• IUPAC Name: [1-(trifluoromethyl)pyrazol-3-yl]methanamine;hydrochloride
• InChI: InChI=1S/C5H6F3N3.ClH/c6-5(7,8)11-2-1-4(3-9)10-11;/h1-2H,3,9H2;1H
• InChI Key: LBJDAQQHVKXMDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1CN)C(F)(F)F.Cl

Description

1-[1-(Trifluoromethyl)-1H-pyrazol-3-yl]methanamine hydrochloride is a fluorinated pyrazole derivative featuring a trifluoromethyl (-CF₃) group at the 1-position of the pyrazole ring and an aminomethyl (-CH₂NH₂) group at the 3-position, formulated as a hydrochloride salt. The trifluoromethyl group enhances lipophilicity and metabolic stability, making such compounds valuable in medicinal chemistry and agrochemical research .

Biological Activity

1-[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine hydrochloride (CAS: 2639448-02-3) is a compound of interest due to its unique trifluoromethyl group and pyrazole structure, which contribute to its biological activity. This article reviews the compound's pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of its biological activity.

• Molecular Formula : C$_5$H$_7$ClF$_3$N$_3$
• Molar Mass : 201.58 g/mol
• Structural Formula :
  $$\text{H}_2N-C(\text{CF}_3)-C_3H_3N_3$$

The trifluoromethyl group in the compound enhances lipophilicity, which can improve cell membrane permeability and bioavailability. This modification has been shown to increase the potency of various bioactive molecules by influencing their interaction with biological targets, such as enzymes and receptors.

Biological Targets

Research indicates that compounds with similar structures often target:

• Enzymes : Inhibition of enzymes involved in metabolic pathways.
• Receptors : Modulation of neurotransmitter receptors, particularly in the central nervous system.

Antiparasitic Activity

A study highlighted that derivatives containing a trifluoromethyl group exhibited significant antiparasitic activity. For instance, an analog with this group showed an EC$_{50}$ value of 0.010 μM against specific parasitic strains, indicating high potency compared to other structural variants .

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial properties. Research suggests that the incorporation of trifluoromethyl groups can enhance the effectiveness of antimicrobial agents by disrupting microbial cell membranes and inhibiting key metabolic processes.

Case Study 1: Antiparasitic Efficacy

In a controlled study, various pyrazole derivatives were tested for their antiparasitic efficacy. The compound demonstrated an EC$_{50}$ value significantly lower than non-fluorinated analogs, confirming the role of the trifluoromethyl group in enhancing biological activity .

Case Study 2: Enzyme Inhibition

Another investigation focused on the inhibition of specific enzymes linked to metabolic disorders. The study found that the compound effectively inhibited enzyme activity at low concentrations, suggesting potential therapeutic applications in metabolic diseases .

Data Table: Biological Activity Summary

Activity Type	EC$_{50}$ Value (μM)	Notes
Antiparasitic	0.010	High potency compared to non-fluorinated analogs
Enzyme Inhibition	<0.100	Effective at low concentrations
Antimicrobial	Varies	Enhanced membrane disruption capabilities

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
1-[1-(Trifluoromethyl)-1H-pyrazol-3-yl]methanamine hydrochloride	-CF₃ at position 1 -CH₂NH₂ at position 3	Likely C₅H₇ClF₃N₃*	~215 (estimated)	High lipophilicity; potential kinase inhibition or agrochemical activity
1-[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine hydrochloride	-CH₃ at position 1 -CF₃ at position 5 -CH₂NH₂ at position 3	Not explicitly stated	~215 (estimated)	Reduced steric hindrance compared to -CF₃ at position 1; may enhance solubility
1-[1-(3-Chlorophenyl)-1H-pyrazol-3-yl]methanamine hydrochloride	-C₆H₄Cl (3-chlorophenyl) at position 1 -CH₂NH₂ at position 3	Not explicitly stated	~265 (estimated)	Aromatic substituent increases π-π stacking potential; applications in ligand design
(1-(Pyridin-3-yl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine hydrochloride	-C₅H₄N (pyridinyl) at position 1 -CF₃ at position 3 -CH₂NH₂ at position 5	C₁₀H₁₀ClF₃N₄	278.66	Enhanced polarity due to pyridine; potential for metal coordination or antiviral activity
1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine hydrochloride	-CH₃ at position 1 -CF₃ at position 3 -NH₂ at position 4	C₅H₇ClF₃N₃	201.58	Amine at position 4 alters electronic properties; possible intermediate in drug synthesis

*Note: Molecular formula estimated based on substituent counts.

Key Findings from Structural Analysis

Pyridinyl substitution () introduces polarity, balancing lipophilicity for solubility in aqueous environments .

Electronic and Steric Influences :

• Electron-withdrawing groups (e.g., -CF₃) reduce the basicity of the amine group, affecting protonation states and interaction with biological targets .
• Bulky substituents like 3-chlorophenyl () may sterically hinder interactions with enzyme active sites but enhance binding to hydrophobic pockets .

Applications in Drug Discovery :

• Pyrazole derivatives are prevalent in kinase inhibitors (e.g., JAK/STAT inhibitors) due to their ability to form hydrogen bonds and π-stacking interactions .
• Fluorinated analogs (e.g., and ) are explored for agrochemicals owing to their resistance to metabolic degradation .

Stability and Reactivity

• Hydrochloride Salts : All compared compounds are hydrochloride salts, improving water solubility and crystallinity for formulation .

Preparation Methods

Traditional Pyrazole Core Formation

The cyclocondensation of hydrazines with 1,3-dicarbonyl precursors is a classical method for pyrazole synthesis. For the target compound, 1,1,1-trifluoro-2,4-pentanedione serves as the trifluoromethyl-containing diketone, reacting with methylhydrazine to yield 1-(trifluoromethyl)-1H-pyrazole-3-carbaldehyde. Subsequent reductive amination with ammonium acetate and sodium cyanoborohydride introduces the methanamine group.

Reaction Conditions :

• Catalyst : Cerium(III) complexes (e.g., [Ce(L-Pro)₂]₂(Oxa)) enhance reaction efficiency.

• Solvent : Ethanol or THF at room temperature.

• Yield : 70–85% for pyrazole formation.

Regioselectivity Challenges

Regioselectivity in pyrazole formation is influenced by electronic effects. The electron-withdrawing trifluoromethyl group directs hydrazine attack to the less substituted carbonyl carbon, favoring 3-(trifluoromethyl) substitution. This selectivity is critical for avoiding isomeric byproducts.

Cycloaddition Strategies for Trifluoromethyl Incorporation

[3+2] Cycloaddition with Trifluorodiazoethane

A modern approach utilizes 2,2,2-trifluorodiazoethane (CF₃CHN₂) in silver-catalyzed cycloadditions with dicyanoalkenes. This method directly installs the trifluoromethyl group during pyrazole ring formation.

Procedure :

• Cycloaddition : CF₃CHN₂ reacts with 1,2-dicyanoethylene in DMF with Ag₂O/TMEDA.

• Aromatization : Base-mediated elimination of cyanide yields 3-(trifluoromethyl)pyrazole-4-carbonitrile.

• Reduction : Catalytic hydrogenation (Pd/C, H₂) converts the nitrile to methanamine.

Key Data :

Step	Conditions	Yield
Cycloaddition	Ag₂O, DMF, 25°C, 12 h	65%
Nitrile Reduction	Pd/C, H₂, EtOH	90%

Advantages : High regioselectivity and fewer steps compared to traditional methods.

Post-Functionalization of Pre-Formed Pyrazoles

Bromination-Amination Sequence

A multi-step route modifies pre-synthesized pyrazoles:

• Bromination : NBS-mediated electrophilic substitution introduces bromine at position 3 of 1-(trifluoromethyl)pyrazole.

• Gabriel Synthesis : Bromine is displaced with phthalimide, followed by hydrazinolysis to yield methanamine.

• Hydrochloride Formation : Treatment with HCl gas in ether generates the hydrochloride salt.

Challenges :

• Low overall yield (29.4% over 8 steps).

• Requires protective groups (e.g., SEM) to prevent side reactions.

Direct Reductive Amination of Pyrazole Carbaldehydes

One-Pot Reductive Amination

Pyrazole-3-carbaldehydes undergo reductive amination with ammonium acetate and NaBH₃CN in methanol:

Procedure :

• Substrate : 1-(Trifluoromethyl)-1H-pyrazole-3-carbaldehyde.

• Reducing Agent : Sodium cyanoborohydride (NaBH₃CN).

• Yield : 78%.

Mechanism :

• Imine formation between aldehyde and ammonia.

• Borohydride reduces imine to methanamine.

Comparative Analysis of Synthetic Routes

Method	Steps	Overall Yield	Key Advantages	Limitations
Cyclocondensation	3	70–85%	Simple, high yield	Limited to accessible diketones
Cycloaddition	3	58%	Direct CF₃ incorporation	Handling explosive CF₃CHN₂
Bromination-Amination	8	29.4%	Flexible functionalization	Low yield, multi-step complexity
Reductive Amination	2	78%	One-pot efficiency	Requires pre-formed aldehyde

Q & A

Q. How do structural modifications (e.g., substituent changes) impact biological activity?

• Methodological Answer :
• Trifluoromethyl vs. Methyl : The CF₃ group enhances electronegativity and metabolic stability compared to CH₃, improving target affinity but potentially reducing solubility .
• Pyrazole Ring Substitution : 4-Nitro or 5-amino groups alter electron density, affecting binding to hydrophobic pockets .